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The following tables summarize key chemical properties and degradation data for diclosulam, which are

fundamental for understanding its potential interaction with the soil environment.

Table 1: Basic Chemical Properties of Diclosulam [1]

Property Value Characterization
Water Solubility (at pH 7) 6.32mg L1 Low

Octanol-Water Partition Coefficient (Log P) 0.85 Low

Vapour Pressure 6.67 x 1071 mPa Low volatility

Soil DTso (typical) 49 days Moderately persistent
Soil Sorption Coefficient (Kd) ~1.1L kg *[2] Low / Mobile

Table 2: Aerobic Soil Metabolism of Diclosulam [2] Summary of a study on nine soils from the U.S.,

Argentina, and Brazil, incubated at 0.1 ppm (approximately twice the maximum field application rate).
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Parameter Value / Result Notes
Average DTso 28 + 12 days Two-compartment model
Average DToo 190 + 91 days Two-compartment model
Primary 5-OH-diclosulam, ASTP, 8-Cl- Identified at levels >10% of applied in
Metabolites diclosulam some soils
Terminal Fate Mineralization to CO2 and bound soll -
residues

Effects on Soil Microbial Community Structure and
Function

A 2021 laboratory study specifically investigated the effects of diclosulam and a related herbicide,

cloransulam-methyl, on soil microorganisms. The key findings are summarized below [3].

Table 3: Effects on Soil Microbes and Biochemical Processes [3] The study examined effects after 7, 14,

28, 42, and 56 days of exposure at concentrations of 0.05, 0.5, and 2.5 mg kg .

Component /

Observed Effect Notes | Concentration
Process
Functional Increased abundance of pesticide- -
Bacteria degrading bacteria.
Nitrification Inhibition of the nitrification reaction. At 0.05 mg kg
Denitrification Promaotion of the denitrification reaction. At 0.05 mg kg1
Carbon Fixation Potential enhancement of microbial carbon  For diclosulam at 0.5 mg kg~
fixation.
B-glucosidase Activated. At 2.5 mg kg~
Activity
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Component /

Observed Effect Notes /| Concentration
Process
Urease Activity Positively affected. -
Comparative Diclosulam exhibited greater toxicity than Based on Integrated Biomarker
Toxicity cloransulam-methyl. Response (IBR)

Experimental Workflow for Assessing Herbicide Impact

The diagram below outlines a generalized experimental workflow for studying the effects of a herbicide like

diclosulam on soil microbial communities, integrating common approaches from the analyzed studies.
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Experimental Workflow for Soil Herbicide Impact Study
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Key Mechanisms and Pathways of Microbial Impact
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The relationship between diclosulam exposure and observed soil microbial effects can be visualized as a

cascade of interconnected mechanisms.

Proposed Pathways of Diclosulam Impact on Soil Microbes
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Application Notes & Limitations

¢ Toxicity Consideration: Diclosulam has been noted to have a high potential for bioaccumulation
and is toxic to earthworms, honeybees, and aquatic plants [1]. An integrated biomarker response
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study indicated that its overall toxicity to soil microbial systems is greater than that of the related
herbicide cloransulam-methyl [3].

¢ Methodological Gaps in Search Results: While the cited studies confirm that techniques like high-
throughput sequencing, gPCR for functional genes, and soil enzyme activity assays were used [3],
the specific protocols for these methods (e.g., detailed DNA extraction procedures, PCR cycling
conditions, or enzyme assay reagent compositions) were not available in the search results.
Furthermore, the cited research does not provide a step-by-step protocol for the soil incubation
studies, such as the precise method for preparing the herbicide-soil mixture or maintaining sterile
conditions.

¢ Recommendation for Protocol Development: To establish a robust laboratory protocol, you would
need to consult the full-text versions of the primary research articles [3] [2] and standard operating
procedures from environmental microbiology manuals for the specific methodological details.

I hope this structured overview is helpful for your research. Should you require further analysis on a specific
aspect, such as a more detailed breakdown of the metabolite structures or a comparison with other

herbicides, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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